Cas no 1257549-59-9 (2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 1257549-59-9
• MF: C₂₂H₂₉N₅O₂
• MW: 395.49796462059
• CID: 5887945
• PubChem ID: 49702842
• Update Time: 2025-10-28

2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethanone
• 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• AKOS024514936
• SR-01000923617
• SR-01000923617-1
• F5596-1302
• 1257549-59-9
• 2-(4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• VU0648365-1

• Inchi： 1S/C22H29N5O2/c28-20(27-14-12-26(13-15-27)19-4-2-1-3-5-19)16-25-10-8-18(9-11-25)22-24-23-21(29-22)17-6-7-17/h1-5,17-18H,6-16H2
• InChI Key： MLZYMCZVOKJHMX-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC=CC=C2)CC1)CN1CCC(C2=NN=C(C3CC3)O2)CC1

Computed Properties

• Exact Mass: 395.23212518g/mol
• Monoisotopic Mass: 395.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.7Ų

Additional information on 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

Comprehensive Overview of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 1257549-59-9)

The compound 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 1257549-59-9) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including a cyclopropyl-1,3,4-oxadiazole moiety and a phenylpiperazine group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties and its role as a potential bioactive scaffold in medicinal chemistry.

One of the key structural elements of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is the presence of a 1,3,4-oxadiazole ring, which is known for its versatility in drug design. The cyclopropyl substitution on the oxadiazole ring enhances the molecule's stability and bioavailability, making it a promising candidate for further investigation. Additionally, the phenylpiperazine moiety is often associated with CNS activity, suggesting potential applications in neurological and psychiatric disorders.

The synthesis of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one involves multi-step organic reactions, including the formation of the oxadiazole ring and subsequent coupling with the piperidine and phenylpiperazine components. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for novel heterocyclic compounds like 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one has surged due to their potential in addressing unmet medical needs. The compound’s molecular weight and logP value indicate favorable drug-likeness, aligning with Lipinski's Rule of Five, a cornerstone in pharmaceutical research. This has led to increased interest from academic institutions and pharmaceutical companies alike.

The pharmacokinetic profile of 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is another area of active research. Preliminary studies suggest that the compound exhibits moderate metabolic stability and acceptable blood-brain barrier permeability, which are essential for its potential use in CNS-targeted therapies. These properties make it a valuable candidate for further preclinical evaluation.

From a commercial perspective, the market for specialty chemicals like 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one is expanding rapidly. The compound is often sourced by research laboratories and pharmaceutical developers for use in drug discovery programs. Its CAS No. 1257549-59-9 serves as a unique identifier, ensuring accurate procurement and regulatory compliance.

In conclusion, 2-[4-(5-cyclopropyl-1,3,4-oxadiazol-2-yl)piperidin-1-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a compelling example of modern medicinal chemistry. Its unique structural features, combined with promising pharmacological properties, position it as a molecule of significant interest for future research. As the scientific community continues to explore its potential, this compound may pave the way for innovative therapeutic interventions in various disease areas.